Cas no 57775-06-1 (2-(2-Bromophenyl)-2-methylpropanenitrile)

2-(2-Bromophenyl)-2-methylpropanenitrile structure
57775-06-1 structure
Product Name:2-(2-Bromophenyl)-2-methylpropanenitrile
CAS No:57775-06-1
MF:C10H10BrN
MW:224.097101688385
MDL:MFCD11036582
CID:2833120
PubChem ID:12273136
Update Time:2025-04-21

2-(2-Bromophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromophenyl)-2-methylpropanenitrile
    • 2'-bromophenyl-2-methylpropionitrile
    • YTUDHLARHDCOIR-UHFFFAOYSA-N
    • FCH5059275
    • AK197950
    • 2-(2'-bromophenyl)-2-methylpropionitrile
    • V6736
    • alpha,alpha-Dimethyl-2-bromobenzeneacetonitrile
    • Z2168515495
    • F31081
    • SY157881
    • SCHEMBL3533547
    • DTXSID70483528
    • Z1020847934
    • DS-9895
    • MFCD11036582
    • CHEMBL4937370
    • AKOS012126349
    • 57775-06-1
    • CS-0060864
    • EN300-171297
    • DB-162944
    • 868-754-0
    • HCA77506
    • DTXCID70434338
    • 2-(2-Bromophenyl)-2-methylpropanenitrile
    • MDL： MFCD11036582
    • Inchi： 1S/C10H10BrN/c1-10(2,7-12)8-5-3-4-6-9(8)11/h3-6H,1-2H3
    • InChI Key： YTUDHLARHDCOIR-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=CC=1C(C#N)(C)C

Computed Properties

  • Exact Mass: 223.00000
  • Monoisotopic Mass: 222.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 3.2

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.25028

2-(2-Bromophenyl)-2-methylpropanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2-Bromophenyl)-2-methylpropanenitrile Pricemore >>

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2-(2-Bromophenyl)-2-methylpropanenitrile Production Method

2-(2-Bromophenyl)-2-methylpropanenitrile Related Literature

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